(2Z)-7-{[butyl(methyl)amino]methyl}-2-[(2,5-dimethoxyphenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one hydrochloride

• IUPAC Name: (2Z)-7-[[butyl(methyl)amino]methyl]-2-[(2,5-dimethoxyphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one;hydrochloride
• InChI: InChI=1S/C23H27NO5.ClH/c1-5-6-11-24(2)14-18-19(25)9-8-17-22(26)21(29-23(17)18)13-15-12-16(27-3)7-10-20(15)28-4;/h7-10,12-13,25H,5-6,11,14H2,1-4H3;1H/b21-13-
• InChI Key: NSXHWVUBEOHIKJ-GNWMQEPYSA-N
• Canonical SMILES: CCCCN(C)CC1=C(C=CC2=C1OC(=CC3=C(C=CC(=C3)OC)OC)C2=O)O.Cl
• Isomeric SMILES: CCCCN(C)CC1=C(C=CC2=C1O/C(=C\C3=C(C=CC(=C3)OC)OC)/C2=O)O.Cl
• Molecular Formula: C23H28ClNO5
• Molecular Weight: 433.9 g/mol

Description

The compound contains several functional groups including a benzofuran, an imine (C=N), a secondary amine (R2NH), and a hydroxyl group (OH). The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, compounds with similar functional groups are often synthesized through methods such as nucleophilic substitution, condensation, or reduction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the benzofuran core. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of its functional groups. For example, the imine could undergo hydrolysis to form a carbonyl and an amine. The secondary amine could participate in reactions such as alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like the hydroxyl and amine could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it could interact with biological targets such as enzymes or receptors. The exact mechanism would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and biological activity. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research could explore the synthesis, reactivity, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity with various reagents, and testing its biological activity.